Cas no 189562-08-1 ((16Z)-5-(heneicos-16-enyl)resorcinol)

• Product Name: (16Z)-5-(heneicos-16-enyl)resorcinol
• CAS No: 189562-08-1
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• CID: 2044144
• PubChem ID: 53357976
• Update Time: 2025-04-21

(16Z)-5-(heneicos-16-enyl)resorcinol Chemical and Physical Properties

Names and Identifiers

• (16Z)-5-(heneicos-16-enyl)resorcinol
• DTXSID301266927
• 5-(16Z)-16-Heneicosen-1-yl-1,3-benzenediol
• CHEMBL1795555
• 189562-08-1

• Inchi： 1S/C27H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-22-26(28)24-27(29)23-25/h5-6,22-24,28-29H,2-4,7-21H2,1H3/b6-5-
• InChI Key： CJTCBXDFRDMBJW-WAYWQWQTSA-N
• SMILES： OC1C=C(C=C(C=1)CCCCCCCCCCCCCCC/C=C\CCCC)O

Computed Properties

• Exact Mass: 402.349780706g/mol
• Monoisotopic Mass: 402.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 19
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols